Cas no 2411200-67-2 (8-methyl-2-oxo-4-propyl-2H-chromen-7-yl sulfurofluoridate)

• Product Name: 8-methyl-2-oxo-4-propyl-2H-chromen-7-yl sulfurofluoridate
• CAS No: 2411200-67-2
• MF: C₁₃H₁₃FO₅S
• MW: 300.302726507187
• CID: 5379779
• PubChem ID: 154879661
• Update Time: 2025-05-21

8-methyl-2-oxo-4-propyl-2H-chromen-7-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 7-[(Fluorosulfonyl)oxy]-8-methyl-4-propyl-2H-1-benzopyran-2-one
• 8-methyl-2-oxo-4-propyl-2H-chromen-7-yl sulfurofluoridate

• Inchi： 1S/C13H13FO5S/c1-3-4-9-7-12(15)18-13-8(2)11(6-5-10(9)13)19-20(14,16)17/h5-7H,3-4H2,1-2H3
• InChI Key： WFUDKDHYCCDTRC-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C(OS(F)(=O)=O)=CC=C2C(CCC)=C1

Experimental Properties

• Density: 1.368±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 427.0±45.0 °C(Predicted)

Additional information on 8-methyl-2-oxo-4-propyl-2H-chromen-7-yl sulfurofluoridate

Comprehensive Overview of 8-methyl-2-oxo-4-propyl-2H-chromen-7-yl sulfurofluoridate (CAS No. 2411200-67-2): Properties, Applications, and Innovations

8-methyl-2-oxo-4-propyl-2H-chromen-7-yl sulfurofluoridate (CAS No. 2411200-67-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This sulfurofluoridate derivative belongs to the chromen family, characterized by a fused benzene and pyrone ring system. The presence of the methyl, propyl, and sulfurofluoridate functional groups imparts distinct reactivity and physicochemical properties, making it a subject of interest in pharmaceutical and material science research.

In the context of current scientific trends, researchers are increasingly exploring fluorinated compounds and heterocyclic scaffolds for their enhanced stability and bioactivity. The 8-methyl-2-oxo-4-propyl-2H-chromen-7-yl sulfurofluoridate aligns with these trends, as its sulfurofluoridate moiety offers potential for selective bond formation and metabolic resistance. This compound is often discussed alongside topics like "fluorine in drug design" and "bioactive coumarin derivatives," which are frequently searched in academic databases and AI-driven literature reviews.

The synthesis of CAS No. 2411200-67-2 typically involves multi-step organic reactions, including O-sulfurofluoridation of the corresponding hydroxychromenone precursor. Recent advancements in green chemistry have prompted investigations into catalytic methods to improve yield and reduce waste. Notably, the compound's chromen core is structurally analogous to natural coumarins, which are renowned for their optical properties and biological activities, further driving interest in its derivatization.

From an application standpoint, 8-methyl-2-oxo-4-propyl-2H-chromen-7-yl sulfurofluoridate is explored for its potential in photoactive materials and targeted molecular probes. Its fluorinated group enhances lipophilicity, a critical factor in membrane permeability for therapeutic agents. Industry forums and patent filings suggest growing curiosity about its role in high-performance coatings and bioimaging, addressing user queries like "fluorinated chromen applications" and "sulfurofluoridate stability."

Quality control and analytical characterization of this compound rely on techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure batch consistency, a topic frequently searched by quality assurance professionals. Additionally, computational studies (in silico modeling) predict its interaction with biological targets, aligning with the rise of AI-assisted drug discovery.

In summary, 8-methyl-2-oxo-4-propyl-2H-chromen-7-yl sulfurofluoridate (CAS No. 2411200-67-2) represents a convergence of fluorine chemistry and heterocyclic innovation. Its versatility and relevance to contemporary research themes ensure its continued prominence in scientific discourse, answering user-driven questions about "emerging fluorinated heterocycles" and "functionalized coumarin derivatives."